Cas no 1417190-37-4 (N-ydroxy-2-uinolineethanamine)

N-ydroxy-2-uinolineethanamine structure
N-ydroxy-2-uinolineethanamine structure
Product Name:N-ydroxy-2-uinolineethanamine
CAS No:1417190-37-4
MF:C11H12N2O
MW:188.225782394409
CID:2116968
Update Time:2023-11-19

N-ydroxy-2-uinolineethanamine Chemical and Physical Properties

Names and Identifiers

    • N-?hydroxy-2-?Quinolineethanamine
    • XHQONFKHUQCCII-UHFFFAOYSA-N
    • 2-Quinolineethanamine, N-hydroxy-
    • N-(2-Quinolin-2-yl-ethyl)-hydroxylamine
    • CID 86675438
    • N-ydroxy-2-uinolineethanamine
    • Inchi: 1S/C11H12N2O/c14-12-8-7-10-6-5-9-3-1-2-4-11(9)13-10/h1-6,12,14H,7-8H2
    • InChI Key: XHQONFKHUQCCII-UHFFFAOYSA-N
    • SMILES: ONCCC1C=CC2C=CC=CC=2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 175
  • XLogP3: 1.6
  • Topological Polar Surface Area: 45.2

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 373.5±44.0 °C(Predicted)
  • pka: 13.67±0.30(Predicted)
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